Cas no 53731-27-4 (Heptane, 4,4-difluoro-)

• Product Name: Heptane, 4,4-difluoro-
• CAS No: 53731-27-4
• MF: C₇H₁₄F₂
• MW: 136.182869434357
• CID: 356501
• PubChem ID: 12776645
• Update Time: 2025-04-19

Heptane, 4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4,4-difluoro-
• 4,4-difluoroheptane
• FDZUPHXVDHGJQR-UHFFFAOYSA-N
• DTXSID00509568
• SCHEMBL8367425
• 53731-27-4

• Inchi： 1S/C7H14F2/c1-3-5-7(8,9)6-4-2/h3-6H2,1-2H3
• InChI Key： FDZUPHXVDHGJQR-UHFFFAOYSA-N
• SMILES： FC(CCC)(CCC)F

Computed Properties

• Exact Mass: 136.10642
• Monoisotopic Mass: 136.10635677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides